Ethyl (1R,3R,4R)-rel-2-Boc-5-oxo-2-azabicyclo[2.2.2]octane-3-carboxylate

• IUPAC Name: 2-O-tert-butyl 3-O-ethyl (1R,3R,4R)-5-oxo-2-azabicyclo[2.2.2]octane-2,3-dicarboxylate
• InChI: InChI=1S/C15H23NO5/c1-5-20-13(18)12-10-7-6-9(8-11(10)17)16(12)14(19)21-15(2,3)4/h9-10,12H,5-8H2,1-4H3/t9-,10+,12-/m1/s1
• InChI Key: VSHIYGMRWBFMTP-JFGNBEQYSA-N
• Canonical SMILES: CCOC(=O)C1C2CCC(N1C(=O)OC(C)(C)C)CC2=O
• Isomeric SMILES: CCOC(=O)[C@H]1[C@H]2CC[C@@H](N1C(=O)OC(C)(C)C)CC2=O
• Molecular Formula: C15H23NO5
• Molecular Weight: 297.35 g/mol

Description

Ethyl (1R,3R,4R)-rel-2-Boc-5,5-difluoro-2-azabicyclo[2.2.2]octane-3-carboxylate is a chemical compound with the molecular formula C15H23F2NO4. It has a molecular weight of 319.34.

Synthesis Analysis

The synthesis of similar compounds, such as the 8-azabicyclo[3.2.1]octane scaffold, has been achieved through the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. There are also methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture or in a desymmetrization process starting from achiral tropinone derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a bicyclic scaffold, which is a common feature in many organic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 319.34 and a molecular formula of C15H23F2NO4. Other specific properties like boiling point, melting point, and density were not provided in the sources I found.

Scientific Research Applications

Structural Analysis

• Ethyl (±) 3-hydroxy-1-azabicyclo[2.2.2]octane-3-carboxylate, a compound related to your chemical of interest, has been synthesized and analyzed using IR and NMR spectroscopy. The structural properties were further elucidated through X-ray diffraction studies, providing detailed insights into the compound's molecular configuration (Arias-Pérez et al., 2003).

Synthesis and Molecular Structure

• A chiral cyclic amino acid ester, structurally similar to the specified compound, was synthesized and characterized using NMR spectroscopy and high-resolution mass spectrometry. The exact structure was determined through single crystal X-ray diffraction analysis, demonstrating the compound's intricate bicyclo[2.2.2]octane structure (Moriguchi et al., 2014).

Conformational Behaviour and NMR Analysis

• The conformational preferences of the ethoxycarbonyl and acyloxy groups of α-acyloxyesters derived from similar compounds were investigated using NMR spectroscopy and DFT calculations. The correlation between calculated conformations and structures in solution and solid state was established (Arias-Pérez et al., 2006).

Novel Reaction Pathways

• Research has explored non-synchronous reaction pathways involving compounds similar to the one , revealing new insights into the reaction dynamics and potential applications in synthetic chemistry (MacorJohn et al., 1998).